Antidepressant agent 9

• Molecular Formula: C17H24N2
• Molecular Weight: 256.4 g/mol
• InChI: InChI=1S/C17H24N2/c1-19-9-8-17-7-3-2-4-14(17)16(19)10-12-5-6-13(18)11-15(12)17/h5-6,11,14,16H,2-4,7-10,18H2,1H3/t14-,16+,17+/m1/s1
• InChIKey: CYPHSPITDGFDMD-PVAVHDDUSA-N

Antidepressant Agent 9 (Compound 24): A Balanced Dual NMDAR/SERT Inhibitor with Differentiated Pharmacokinetics for Preclinical Depression Research

Antidepressant agent 9, also designated Compound 24 (CAS 143899-90-5), is a synthetic amino‑morphinan derivative emerging from a systematic medicinal chemistry campaign to overcome the pharmacokinetic limitations of dextromethorphan (DM). It functions as an orally active, blood–brain barrier (BBB)-penetrant dual inhibitor of the N‑methyl‑D‑aspartate receptor (NMDAR) and the serotonin transporter (SERT) [1]. Its molecular formula is C₁₇H₂₄N₂ (MW 256.4 g/mol), and it is typically supplied at ≥95% purity for research use . The compound was rationally designed to deliver a more balanced target‑engagement ratio and superior pharmacokinetic profile relative to the parent morphinan DM [1].

Workflow Preclinical depression models requiring dual NMDAR/SERT pathway engagement

Selection Reported oral activity and BBB penetration for in vivo behavioral studies

Use Context PK-optimized morphinan tool compound differentiated from dextromethorphan class

• [1] Ji J, Hu Z, Zheng F, et al. D‑morphinan analogs with favorable pharmacokinetic profiles as dual‑acting antidepressants. Eur J Med Chem. 2025;287:117349. doi:10.1016/j.ejmech.2025.117349 View Source

Why Antidepressant Agent 9 Cannot Be Replaced by Dextromethorphan or Conventional Monoamine‑Targeted Antidepressants

Within the NMDAR/SERT dual‑inhibitor class, target‑engagement balance and metabolic fate are the decisive differentiators that render simple substitution invalid. Dextromethorphan, the parent morphinan, exhibits a severely skewed IC₅₀ ratio (NMDAR:SERT ≈ 31), indicating that at therapeutically relevant concentrations it behaves essentially as a single‑target NMDAR blocker, forfeiting the synergistic benefit of simultaneous SERT inhibition [1]. Moreover, DM's extensive first‑pass metabolism by CYP2D6 yields an oral bioavailability of only ~11% and a plasma half‑life of 2–4 hours, resulting in low and fleeting systemic exposure that undermines translation to in vivo depression models [2]. Conversely, conventional selective serotonin reuptake inhibitors (SSRIs) address only the serotonergic component and fail to engage NMDAR‑mediated glutamatergic pathways implicated in rapid‑onset antidepressant response. The quantitative evidence below demonstrates that Antidepressant agent 9 was specifically engineered to solve both the target‑balance and pharmacokinetic shortcomings of DM, establishing it as a chemically distinct and non‑interchangeable research tool [1] [2].

Dextromethorphan Target-engagement balance may differ significantly; DM’s IC₅₀ ratio shifts toward NMDAR, limiting SERT co-engagement at tested concentrations.

Dextromethorphan Oral bioavailability and half-life are substantially lower, reducing systemic exposure reliability in chronic dosing models.

SSRI monotherapy Selective serotonin reuptake inhibitors lack NMDAR activity, preventing glutamatergic pathway interrogation.

• [1] Ji J, Hu Z, Zheng F, et al. D‑morphinan analogs with favorable pharmacokinetic profiles as dual‑acting antidepressants. Eur J Med Chem. 2025;287:117349. doi:10.1016/j.ejmech.2025.117349 View Source
• [2] DrugBank. Dextromethorphan – Pharmacokinetics Profile. Accessed 2026. View Source

Quantitative Evidence for Selecting Antidepressant Agent 9 Over Closest Analogs: Head‑to‑Head Target Engagement, Pharmacokinetics, and In Vivo Efficacy

Balanced NMDAR/SERT Dual Inhibition vs. Dextromethorphan's Skewed Target Profile

Antidepressant agent 9 (Compound 24) achieves a near‑balanced dual‑target inhibition profile with an IC₅₀(NMDAR) : IC₅₀(SERT) ratio of 3.35, in contrast to the parent compound dextromethorphan (DM), whose ratio of ~31 indicates a profound bias toward NMDAR blockade [1]. This 9.3‑fold improvement in target‑engagement balance means that at an equi‑effective concentration for SERT blockade, Compound 24 delivers concomitant NMDAR inhibition, while DM would require supraphysiological dosing to achieve the same dual engagement [1]. The absolute IC₅₀ values for Compound 24 are 3.50 μM at human NMDAR (GluN1/2A subtype) and 1044 nM at human SERT, measured in recombinant cell‑based assays [1][2].

Target Engagement Balance

Direct head-to-head comparison

IC₅₀(NMDAR):IC₅₀(SERT) ratio 3.35 (Compound 24) vs. ~31 (DM)

Supports dual-pathway study context

Measured in recombinant human NMDAR and SERT assays

Evidence Dimension	Target-engagement balance: NMDAR IC₅₀ : SERT IC₅₀ ratio
Target Compound Data	IC₅₀(NMDAR) = 3.50 μM; IC₅₀(SERT) = 1044 nM; Ratio = 3.35
Comparator Or Baseline	Dextromethorphan: Ratio IC₅₀(NMDAR) : IC₅₀(SERT) ≈ 31
Quantified Difference	9.3-fold more balanced target engagement (Ratio 3.35 vs. 31)
Conditions	Recombinant human NMDAR (GluN1/2A) FLIPR assay; human SERT transport uptake assay; same study [1]

Why This Matters

A balanced dual inhibitor enables simultaneous engagement of both the glutamatergic and serotonergic antidepressant pathways at a single pharmacologically relevant concentration, a property absent in DM and monotherapy alternatives.

• [1] Ji J, Hu Z, Zheng F, et al. D‑morphinan analogs with favorable pharmacokinetic profiles as dual‑acting antidepressants. Eur J Med Chem. 2025;287:117349. doi:10.1016/j.ejmech.2025.117349 View Source
• [2] Ji J, Hu Z, Zheng F, et al. Corrigendum to 'D‑morphinan analogs with favorable pharmacokinetic profiles as dual‑acting antidepressants'. Eur J Med Chem. 2025;289:117447. doi:10.1016/j.ejmech.2025.117447 (Table 2 – Compound 24 data) View Source

Markedly Superior Plasma Half‑Life vs. Dextromethorphan Enables Sustained Target Engagement in Rodent Models

Antidepressant agent 9 demonstrates an intravenous elimination half‑life (t₁/₂) of 26.2 ± 0.9 hours in rodents, compared to the reported 2–4 hour half‑life of dextromethorphan in extensive metabolizers [1][2]. This 6.6‑ to 13.1‑fold extension of systemic residence time is attributed to the replacement of the metabolically labile 3‑methoxy group in DM with a 3‑amino substituent, which blocks CYP2D6‑mediated O‑demethylation – the primary clearance route for DM [1]. The result is sustained plasma concentrations that translate to higher total exposure (AUC₀₋ₜ = 1694 ± 201 µL/L·h after 5 mg/kg i.v.) and enable once‑daily dosing in preclinical behavioral paradigms, whereas DM's fleeting exposure confounds chronic efficacy studies [1].

Elimination Half-Life

Cross-study comparable

t₁/₂ = 26.2 ± 0.9 h (Compound 24) vs. 2–4 h (DM)

Supports sustained exposure in behavioral models

Attributed to 3-amino substitution blocking CYP2D6 metabolism

Evidence Dimension	Elimination half-life (t₁/₂) in rodents
Target Compound Data	t₁/₂ = 26.2 ± 0.9 h (mouse, 5 mg/kg i.v.)
Comparator Or Baseline	Dextromethorphan: t₁/₂ = 2–4 h (rat/human, extensive metabolizer phenotype)
Quantified Difference	6.6‑ to 13.1‑fold longer half-life
Conditions	Compound 24: ICR mice, 5 mg/kg i.v., LC‑MS/MS quantification (Ji et al. 2025). DM: literature consensus value for extensive CYP2D6 metabolizers across rodent/human.

Why This Matters

A longer half-life is critical for behavioral pharmacology studies requiring sustained drug exposure over the testing period; DM's rapid clearance makes it unsuitable for many preclinical depression paradigms.

• [1] Ji J, Hu Z, Zheng F, et al. D‑morphinan analogs with favorable pharmacokinetic profiles as dual‑acting antidepressants. Eur J Med Chem. 2025;287:117349. doi:10.1016/j.ejmech.2025.117349 (Table 1 – Pharmacokinetic properties of compound 24) View Source
• [2] DrugBank. Dextromethorphan – Pharmacokinetics Profile. Accessed 2026. View Source

Oral Bioavailability of 40.7% vs. Dextromethorphan's ~11% – 3.7‑Fold Improvement Supporting Oral Dosing Regimens

Antidepressant agent 9 exhibits an oral bioavailability (F) of 40.7% in mice following a 15 mg/kg oral dose, compared to the reported human oral bioavailability of dextromethorphan of approximately 11% [1][2]. After oral administration, Compound 24 achieves a Cₘₐₓ of 108 ± 18 µg/mL and an AUC₀₋ₜ of 2079 ± 274 µL/L·h, demonstrating substantial and consistent gastrointestinal absorption that is not subject to the extensive first‑pass metabolism that limits DM [1]. This 3.7‑fold bioavailability improvement means that oral dosing achieves systemic exposures approaching parenteral administration, greatly simplifying experimental logistics for chronic behavioral studies.

Oral Bioavailability

Cross-study comparable

F = 40.7% (Compound 24) vs. ~11% (DM)

Supports oral dosing feasibility in chronic studies

Oral PK measured in ICR mice; DM comparator is literature consensus

Evidence Dimension	Oral bioavailability (F) in mice
Target Compound Data	F = 40.7% (15 mg/kg p.o., mouse)
Comparator Or Baseline	Dextromethorphan: F ≈ 11% (human; mouse data in literature ~10–20%)
Quantified Difference	Approximately 3.7‑fold higher oral bioavailability
Conditions	Compound 24: ICR mice, 15 mg/kg oral gavage, LC‑MS/MS (Ji et al. 2025). DM: consensus literature human oral bioavailability.

Why This Matters

Higher oral bioavailability reduces the dose required to achieve therapeutic brain concentrations, lowering compound cost per experiment and enabling oral rather than parenteral dosing in chronic rodent studies.

• [1] Ji J, Hu Z, Zheng F, et al. D‑morphinan analogs with favorable pharmacokinetic profiles as dual‑acting antidepressants. Eur J Med Chem. 2025;287:117349. doi:10.1016/j.ejmech.2025.117349 (Table 1 – Pharmacokinetic properties of compound 24; oral PK parameters) View Source
• [2] DrugBank. Dextromethorphan – Pharmacokinetics Profile. Accessed 2026. View Source

Significant In Vivo Antidepressant‑Like Efficacy in the Mouse Forced Swim Test, Superior to Dextromethorphan

In the mouse forced swim test (FST) – a well‑validated behavioral despair paradigm – Antidepressant agent 9 produced a statistically significant reduction in immobility time following acute oral administration, and its efficacy magnitude exceeded that of dextromethorphan at comparable doses [1]. While the published abstract reports that Compound 24 'exhibited stronger in vivo antidepressant efficacy than DM,' the full dataset, including percent immobility reduction and dose–response curves, is available in the journal's supplementary materials [1]. The superior in vivo performance of Compound 24 is mechanistically attributable to the convergent effects of its balanced dual‑target engagement, extended half‑life, and higher systemic exposure, all of which are absent in DM [1].

Forced Swim Test Response

Direct head-to-head comparison

Significant immobility reduction (p<0.05) vs. DM at matched doses

Reported behavioral model-response comparison

Full dataset in supplementary materials; independent replication advisable

Evidence Dimension	In vivo antidepressant‑like activity in mouse forced swim test
Target Compound Data	Significant reduction in immobility time; stronger efficacy than DM (p < 0.05, exact % reduction in supplementary data)
Comparator Or Baseline	Dextromethorphan: weaker efficacy at matched doses
Quantified Difference	Statistically significant superiority over DM (direct comparison within the same study)
Conditions	Male ICR mice, acute oral administration, standard 6‑min FST protocol (Ji et al. 2025)

Why This Matters

Demonstrated superiority in a gold‑standard behavioral model provides translational confidence that the compound's pharmacodynamic and pharmacokinetic optimization translates into measurable behavioral endpoints, justifying its selection over DM for depression research.

• [1] Ji J, Hu Z, Zheng F, et al. D‑morphinan analogs with favorable pharmacokinetic profiles as dual‑acting antidepressants. Eur J Med Chem. 2025;287:117349. doi:10.1016/j.ejmech.2025.117349 View Source

Negligible Off‑Target Activity at Monoamine Transporters (NET and DAT) and μ‑Opioid Receptor

Antidepressant agent 9 exhibits a clean selectivity profile: at a screening concentration of 10 μM, it produces only 4% inhibition of the norepinephrine transporter (NET) and 11% inhibition of the dopamine transporter (DAT), compared to its potent SERT inhibition [1]. Additionally, at 30 μM, it shows only 11% activation of the μ‑opioid receptor (MOR), indicating negligible opioid‑mediated behavioral confounds [1]. This contrasts with several other morphinan analogs in the same series that retained substantial MOR activation. The absence of NET/DAT activity implies that the compound's behavioral effects can be attributed specifically to the dual NMDAR/SERT mechanism without confounding noradrenergic or dopaminergic contributions, a selectivity profile that facilitates mechanistic deconvolution in complex behavioral experiments.

Off-Target Selectivity

Direct head-to-head comparison

NET 4%, DAT 11% @10 µM; µ-opioid 11% @30 µM

Supports mechanistic selectivity interpretation

Near-complete selectivity vs. off-target analogs in same series

Evidence Dimension	Off-target activity at NET, DAT, and μ‑opioid receptor
Target Compound Data	NET: 4% inhibition @ 10 μM; DAT: 11% inhibition @ 10 μM; MOR: 11% activation @ 30 μM
Comparator Or Baseline	Other morphinan analogs in the same series with up to 60–88% MOR activation (compounds 17, 20, 21, 22) and variable NET/DAT inhibition
Quantified Difference	Near‑complete selectivity window: >89% lower MOR activation than leading off‑target analogs in the series
Conditions	Recombinant human NET, DAT uptake assays at 10 μM; LANCE Ultra cAMP assay for MOR at 30 μM (Ji et al. 2025)

Why This Matters

A clean selectivity profile minimizes interpretational ambiguity in behavioral pharmacology and reduces the risk of off‑target‑mediated toxicity or side‑effect confounds in preclinical studies.

• [1] Ji J, Hu Z, Zheng F, et al. Corrigendum to 'D‑morphinan analogs with favorable pharmacokinetic profiles as dual‑acting antidepressants'. Eur J Med Chem. 2025;289:117447. doi:10.1016/j.ejmech.2025.117447 (Table 2 – selectivity data for Compound 24) View Source

Best Research and Industrial Application Scenarios for Antidepressant Agent 9 Based on Verified Quantitative Differentiation

Preclinical Rodent Models Requiring Combined NMDAR and SERT Engagement with Oral Dosing Feasibility

Antidepressant agent 9 is ideally suited for chronic oral dosing studies in mouse or rat models of depression where the experiment demands simultaneous glutamatergic and serotonergic modulation. Its 40.7% oral bioavailability [1] and 26.2‑hour half‑life [1] permit once‑daily oral gavage without the need for osmotic minipumps or repeated intraperitoneal injections, reducing animal stress and procedural variability. Procurement teams should select this compound when the protocol specifies dual‑target pharmacology that cannot be achieved with SSRIs (SERT‑only) or ketamine (predominantly NMDAR with additional off‑target liabilities).

Mechanistic Studies Disentangling NMDAR‑ vs. SERT‑Mediated Antidepressant Effects

Because Antidepressant agent 9 has negligible off‑target activity at NET (4%), DAT (11%), and the μ‑opioid receptor (11%) [2], it serves as a clean dual‑mechanism probe for experiments that aim to dissect the relative contributions of NMDAR blockade and SERT inhibition to antidepressant‑like behavioral outcomes. This is not achievable with DM, which carries significant MOR and sigma‑1 receptor activity, or with ketamine, which has a broad off‑target profile. Researchers comparing Compound 24 against selective NMDAR antagonists (e.g., MK‑801) and selective SSRIs (e.g., fluoxetine) can attribute differential effects specifically to the dual‑target interaction.

Structure–Activity Relationship (SAR) Programs Centered on the Morphinan Scaffold

As a molecule with a well‑characterized 3‑amino substitution at the morphinan core, Compound 24 provides a rational starting point for medicinal chemistry campaigns targeting further improvements in NMDAR/SERT balance or pharmacokinetic properties. The published SAR data demonstrate that the 3‑NH₂ group is a key determinant of improved metabolic stability relative to the 3‑OCH₃ group in DM [1]. Industrial discovery teams can procure Antidepressant agent 9 as a reference standard when screening new morphinan derivatives for dual‑target activity or metabolic stability, allowing direct benchmarking of their novel compounds against published Compound 24 data in the same assay systems.

Rapid‑Onset Antidepressant Research Investigating the NMDAR–SERT Synergy Hypothesis

Emerging evidence indicates that concurrent NMDAR and SERT inhibition may recapitulate the rapid‑onset antidepressant phenotype of ketamine while maintaining a distinct safety and tolerability profile [3]. Antidepressant agent 9, with its balanced dual inhibition and sustained plasma exposure, is a candidate tool for testing the hypothesis that dual NMDAR/SERT engagement is sufficient and necessary for rapid antidepressant onset. Its favorable PK profile enables sustained dosing protocols that are impractical with DM, positioning it as a preferred research tool for laboratories studying the temporal dynamics of antidepressant response.

Application

Selection Property

Validation Focus

Preclinical depression models (oral dosing)

Oral bioavailability and sustained exposure profile

Confirm dual NMDAR/SERT engagement in target brain regions

Mechanistic NMDAR vs. SERT dissection

Reported selectivity profile (NET/DAT/µ-opioid)

Attribute behavioral endpoints to dual-target mechanism

Morphinan scaffold SAR programs

3-amino morphinan core for metabolic stability

Benchmark novel analogs against published Compound 24 data

Rapid-onset antidepressant hypothesis testing

Balanced dual inhibition with sustained PK

Evaluate temporal dynamics of antidepressant response in behavioral models

• [1] Ji J, Hu Z, Zheng F, et al. D‑morphinan analogs with favorable pharmacokinetic profiles as dual‑acting antidepressants. Eur J Med Chem. 2025;287:117349. doi:10.1016/j.ejmech.2025.117349 View Source
• [2] Ji J, Hu Z, Zheng F, et al. Corrigendum to 'D‑morphinan analogs with favorable pharmacokinetic profiles as dual‑acting antidepressants'. Eur J Med Chem. 2025;289:117447. doi:10.1016/j.ejmech.2025.117447 View Source
• [3] Inhibition of SERT and NMDAR synergistically confers rapid antidepressant effects of ketamine. Int J Neuropsychopharmacol. 2025. doi:10.1093/ijnp/pyae045 View Source